Methyl 4-((3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C16H17NO7S2/c1-23-16(18)12-4-6-14(7-5-12)26(21,22)17-9-15(10-17)25(19,20)11-13-3-2-8-24-13/h2-8,15H,9-11H2,1H3
• InChI Key: NCMAYSJVYKLLLR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CC(C2)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C16H17NO7S2
• Molecular Weight: 399.4 g/mol

Description

Methyl 4-((3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)sulfonyl)benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antibacterial Activity

A study highlighted the synthesis of monobactam analogues, where a key intermediate, cis-3-benzyloxycarbonyl-amino-4-(2-hydroxyehtyl)-2-azetidinone, was synthesized and converted into monobactams with a methoxyethyl group. These compounds demonstrated strong activity against a variety of gram-negative bacteria, except Pseudomonas aeruginosa, and exhibited excellent stability to β-lactamases (Yamashita et al., 1988).

Furan and Acrylic Acid in Synthesis

Research on the synthesis of benzoic acid from furan and methyl acrylate via Diels–Alder and dehydration reactions was reported. This method highlights a pathway starting from biomass-derived furan to synthesize benzoic acid, showcasing the potential of furan derivatives in synthetic chemistry (Mahmoud et al., 2015).

Environmental Impact Studies

One study focused on sulfometuron methyl, a compound structurally related to the query molecule, assessing its impact on groundwater and stream quality. It was found that herbicide residues were detectable in streamflow only for a short duration post-application, indicating low environmental persistence and mobility (Neary & Michael, 1989).

Novel Synthetic Approaches and Biological Activities

A novel series of amino-3,5-dicyanopyridines, related to the query compound through the incorporation of furan units, was synthesized. These compounds were evaluated for their potential as adenosine receptor ligands with antineuropathic activity, showcasing the therapeutic potential of such molecules (Betti et al., 2019).

Photodegradation and Environmental Degradation

Research into the degradation of chlorimuron-ethyl by Aspergillus niger in soil demonstrated the breakdown of a structurally similar sulfonylurea herbicide, highlighting the role of microbial transformation in mitigating phytotoxicity and environmental contamination (Sharma et al., 2012).